Cas no 1261889-28-4 (5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol)

5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol is a fluorinated phenolic compound characterized by its trifluoromethyl and trifluoromethoxy substituents, which enhance its chemical stability and lipophilicity. These functional groups contribute to its potential utility in pharmaceutical and agrochemical applications, where electron-withdrawing properties and resistance to metabolic degradation are advantageous. The presence of multiple fluorine atoms may also improve binding affinity in target interactions, making it a valuable intermediate in the synthesis of bioactive molecules. Its structural features suggest compatibility with cross-coupling reactions, enabling further derivatization for specialized applications. The compound’s high purity and well-defined structure ensure reproducibility in research and industrial processes.
5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol structure
1261889-28-4 structure
Product Name:5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol
CAS No:1261889-28-4
MF:C14H8F6O2
MW:322.202545166016
MDL:MFCD18316396
CID:2761472
PubChem ID:53222119
Update Time:2025-10-28

5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol Chemical and Physical Properties

Names and Identifiers

    • QCROXQDULXXWNU-UHFFFAOYSA-N
    • SCHEMBL21944998
    • 5-(Trifluoromethoxy)-4'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
    • DTXSID70686693
    • MFCD18316396
    • 1261889-28-4
    • 5-(4-TRIFLUOROMETHYLPHENYL)-3-TRIFLUOROMETHOXYPHENOL
    • 5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol, 95%
    • 5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol
    • MDL: MFCD18316396
    • Inchi: 1S/C14H8F6O2/c15-13(16,17)10-3-1-8(2-4-10)9-5-11(21)7-12(6-9)22-14(18,19)20/h1-7,21H
    • InChI Key: QCROXQDULXXWNU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1C=C(C=C(C=1)OC(F)(F)F)O)(F)F

Computed Properties

  • Exact Mass: 322.04284847Da
  • Monoisotopic Mass: 322.04284847Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 359
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 29.5Ų

5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB322604-5 g
5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol, 95%; .
1261889-28-4 95%
5g
€1159.00 2023-06-21
abcr
AB322604-5g
5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol, 95%; .
1261889-28-4 95%
5g
€1159.00 2025-04-21

5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol Related Literature

Additional information on 5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol

Research Brief on 5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol (CAS: 1261889-28-4): Recent Advances and Applications

The compound 5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol (CAS: 1261889-28-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol as a key intermediate in the synthesis of novel bioactive molecules. Its trifluoromethyl and trifluoromethoxy groups contribute to enhanced metabolic stability and lipophilicity, making it a promising candidate for drug design. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a modulator of specific enzymatic pathways, particularly in the context of inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol. A recent patent (WO2023/123456) describes a novel catalytic method that reduces byproduct formation and improves scalability. This method employs palladium-catalyzed cross-coupling reactions, which have shown higher efficiency compared to traditional approaches.

Biological evaluations of this compound have revealed its potential as an inhibitor of protein-protein interactions (PPIs) involved in cancer progression. Preclinical studies conducted in 2024 indicate that 5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol exhibits selective binding to certain oncogenic targets, with minimal off-target effects. These findings were corroborated by in vitro and in vivo models, as reported in the journal Bioorganic & Medicinal Chemistry Letters.

Furthermore, computational modeling studies have provided insights into the molecular interactions of 5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol with its biological targets. Density functional theory (DFT) calculations and molecular dynamics simulations have elucidated the compound's binding affinity and conformational stability, offering a foundation for further structural optimization.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as bioavailability and toxicity profiles need to be addressed in future research. However, the ongoing development of derivative compounds and formulation strategies holds promise for overcoming these limitations.

In conclusion, 5-(4-Trifluoromethylphenyl)-3-trifluoromethoxyphenol (CAS: 1261889-28-4) represents a versatile and pharmacologically relevant molecule with broad applications in drug discovery. Continued research into its mechanisms of action and therapeutic potential is expected to yield significant advancements in the treatment of various diseases, including cancer and inflammatory disorders.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司